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Compound of Interest

Compound Name: CMX-2043

Cat. No.: B606752

For Researchers, Scientists, and Drug Development Professionals

Abstract

CMX-2043 is a novel cytoprotective agent derived from alpha-lipoic acid with demonstrated
efficacy in models of ischemia-reperfusion injury and traumatic brain injury.[1][2][3][4] Its
mechanism of action involves the activation of pro-survival signaling pathways, including the
PI13K/Akt pathway, and exhibiting antioxidant properties.[1][5][6][7] Proper preparation of CMX-
2043 stock solutions is critical for accurate and reproducible results in in vitro cell culture
experiments. This document provides detailed protocols for the preparation, storage, and
quality control of CMX-2043 stock solutions for use in cell-based assays.

Properties of CMX-2043

CMX-2043 is a small molecule, a-N-[(R)-1, 2-dithiolane-3-pentanoyl]-L-glutamyl-L-alanine, with
the following properties:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b606752?utm_src=pdf-interest
https://www.benchchem.com/product/b606752?utm_src=pdf-body
https://www.ischemix.com/cgi-sys/suspendedpage.cgi
https://pubmed.ncbi.nlm.nih.gov/27195653/
https://www.weightmans.com/media-centre/news/hope-for-brain-repair-new-drug-targets-damage-from-traumatic-injuries/
https://www.researchgate.net/figure/Comparison-of-lipoic-acid-and-CMX-2043-toxicity-in-animals-and-human-beings_tbl4_261720196
https://www.ischemix.com/cgi-sys/suspendedpage.cgi
https://www.researchgate.net/publication/303355063_CMX-2043_Mechanisms_of_Action_in_Vitro
https://mtec-sc.org/technology-showcase/treatment-of-acute-traumatic-brain-injury-tbi-novel-cytoprotective-compound
https://www.biospace.com/ischemix-initiates-phase-2a-trial-of-cmx-2043-for-the-prevention-of-ischemia-reperfusion-injury
https://www.benchchem.com/product/b606752?utm_src=pdf-body
https://www.benchchem.com/product/b606752?utm_src=pdf-body
https://www.benchchem.com/product/b606752?utm_src=pdf-body
https://www.benchchem.com/product/b606752?utm_src=pdf-body
https://www.benchchem.com/product/b606752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C16H26N206S:2 [8]
Molecular Weight 406.52 g/mol [8]
CAS Number 910627-26-8 [8]
Appearance Powder [8]

e DMSO: 20.83 mg/mL (51.24
Solubility (in vitro) M) [8]
m

Solubility (aqueous) >100 mg/mL in PBS (pH 7.4) 9]

-20°C for 1 year, or -80°C for 2
Storage (Powder) ) [8]
years (sealed from moisture)

Mechanism of Action: PI3K/Akt Signhaling Pathway

CMX-2043 exerts its cytoprotective effects in part through the activation of the
Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1][5] This pathway is a central
regulator of cell survival, proliferation, and metabolism. Upon stimulation, PI3K phosphorylates
phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-
trisphosphate (PIP3). PIP3 recruits Akt and its upstream kinase PDK1 to the plasma
membrane, leading to the phosphorylation and activation of Akt. Activated Akt then
phosphorylates a multitude of downstream targets to promote cell survival and inhibit
apoptosis. The activation of Akt by CMX-2043 has been shown to be inhibited by the PI3K
inhibitor LY294002.[1][2]
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Weigh CMX-2043 Powder
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Treat Cultured Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606752#preparing-cmx-2043-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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